Cas no 70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
• CAS No: 70393-58-7
• MF: C₁₂H₁₂N₂S₂
• MW: 248.367079734802
• CID: 547304
• PubChem ID: 71404963
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
• 1-tert-butyl-2,4-diisothiocyanatobenzene
• DTXSID20825777
• 70393-58-7

• Inchi： 1S/C12H12N2S2/c1-12(2,3)10-5-4-9(13-7-15)6-11(10)14-8-16/h4-6H,1-3H3
• InChI Key： BONRYEIIMIBIBI-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=CC=1C(C)(C)C)N=C=S

Computed Properties

• Exact Mass: 248.04436
• Monoisotopic Mass: 248.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 24.72